Cas no 1436233-17-8 (2-methyl(2,2,2-trifluoroethyl)aminoethyl 2-chloropyridine-4-carboxylate)

2-Methyl(2,2,2-trifluoroethyl)aminoethyl 2-chloropyridine-4-carboxylate is a specialized chemical compound featuring a trifluoroethylaminoethyl moiety linked to a 2-chloropyridine-4-carboxylate core. This structure imparts unique physicochemical properties, including enhanced lipophilicity and metabolic stability due to the trifluoroethyl group. The presence of the 2-chloro substituent on the pyridine ring offers potential reactivity for further functionalization, making it a versatile intermediate in pharmaceutical and agrochemical synthesis. Its balanced polarity and steric profile may contribute to improved bioavailability in active ingredient formulations. The compound's structural features suggest utility in the development of biologically active molecules, particularly where fluorine incorporation is desired for tuning potency or pharmacokinetics.

2-methyl(2,2,2-trifluoroethyl)aminoethyl 2-chloropyridine-4-carboxylate structure

1436233-17-8 structure

Product Name:2-methyl(2,2,2-trifluoroethyl)aminoethyl 2-chloropyridine-4-carboxylate

CAS No:1436233-17-8

MF:C₁₁H₁₂ClF₃N₂O₂

MW:296.673392295837

CID:6268320

PubChem ID:71987874

Update Time:2025-05-20

2-methyl(2,2,2-trifluoroethyl)aminoethyl 2-chloropyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

- 2-methyl(2,2,2-trifluoroethyl)aminoethyl 2-chloropyridine-4-carboxylate
- Z1291391059
- EN300-26579908
- AKOS016950429
- 2-[METHYL(2,2,2-TRIFLUOROETHYL)AMINO]ETHYL 2-CHLOROPYRIDINE-4-CARBOXYLATE
- 1436233-17-8
- Inchi： 1S/C11H12ClF3N2O2/c1-17(7-11(13,14)15)4-5-19-10(18)8-2-3-16-9(12)6-8/h2-3,6H,4-5,7H2,1H3
- InChI Key： VKIGPBMPBRLVLE-UHFFFAOYSA-N
- SMILES： ClC1C=C(C=CN=1)C(=O)OCCN(C)CC(F)(F)F

Computed Properties

Exact Mass: 296.0539398g/mol
Monoisotopic Mass: 296.0539398g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 19
Rotatable Bond Count: 6
Complexity: 302
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.8
Topological Polar Surface Area: 42.4Å²

2-methyl(2,2,2-trifluoroethyl)aminoethyl 2-chloropyridine-4-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-26579908-0.05g	2-[methyl(2,2,2-trifluoroethyl)amino]ethyl 2-chloropyridine-4-carboxylate	1436233-17-8	95.0%	0.05g	$212.0	2025-03-20

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Additional information on 2-methyl(2,2,2-trifluoroethyl)aminoethyl 2-chloropyridine-4-carboxylate

Introduction to CAS No. 1436233-17-8: 2-Methyl(2,2,2-Trifluoroethyl)Aminoethyl 2-Chloropyridine-4-Carboxylate

The compound CAS No. 1436233-17-8, also known as 2-Methyl(2,2,2-Trifluoroethyl)Aminoethyl 2-Chloropyridine-4-Carboxylate, is a highly specialized chemical entity with significant applications in various fields. This compound has garnered attention due to its unique structural properties and potential uses in pharmaceuticals, agrochemicals, and advanced materials. The name itself highlights key structural features: the presence of a trifluoroethyl group, a methyl substituent, and a chloropyridine moiety.

Recent studies have focused on the synthesis and characterization of this compound, emphasizing its stability and reactivity under various conditions. Researchers have explored its potential as an intermediate in the synthesis of bioactive molecules. For instance, the trifluoroethyl group is known to enhance lipophilicity and metabolic stability, making it a valuable component in drug design. Similarly, the chloropyridine moiety contributes to aromatic stability and potential hydrogen bonding capabilities.

The synthesis of 2-Methyl(2,2,2-Trifluoroethyl)Aminoethyl 2-Chloropyridine-4-Carboxylate involves multi-step reactions that require precise control over reaction conditions to ensure high purity and yield. One notable approach involves the coupling of a trifluoroethyl amine derivative with a chloropyridine carboxylic acid using coupling agents like HATU or EDCI. This method has been optimized to minimize side reactions and maximize product formation.

In terms of applications, this compound has shown promise in the development of herbicides and insecticides due to its ability to inhibit key enzymatic pathways in pests. Recent research has demonstrated its efficacy against several agricultural pests without significant toxicity to non-target organisms. This makes it a candidate for sustainable pest management solutions.

From a toxicological perspective, studies have been conducted to assess the safety profile of this compound. Initial findings suggest that it exhibits low acute toxicity when administered orally or dermally. However, further long-term studies are required to fully understand its potential risks and ensure safe handling practices.

The development of this compound aligns with current trends in green chemistry, emphasizing the use of environmentally friendly synthesis methods and minimizing waste generation. Researchers are exploring catalytic processes and recyclable solvents to enhance the sustainability of its production.

In conclusion, CAS No. 1436233-17-8 represents a cutting-edge chemical entity with diverse applications across multiple industries. Its unique structure and promising biological activity make it a subject of ongoing research interest. As advancements in synthetic methodologies and application studies continue, this compound is poised to play an increasingly important role in both academic and industrial settings.